Cas no 1187165-08-7 (2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine)

• Product Name: 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine
• CAS No: 1187165-08-7
• MF: C₁₄H₁₀F₃NO
• MW: 265.23051404953
• MDL: MFCD13153281
• CID: 4684433
• Update Time: 2025-05-22

2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine
• (2-Methylpyridin-4-yl)(4-(trifluoromethyl)phenyl)methanone
• SEL13446322

• MDL： MFCD13153281
• Inchi： 1S/C14H10F3NO/c1-9-8-11(6-7-18-9)13(19)10-2-4-12(5-3-10)14(15,16)17/h2-8H,1H3
• InChI Key： QEHAPJJOHIYHBN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=CN=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 265.071
• Monoisotopic Mass: 265.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine

2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1187165-08-7, known as 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethyl-substituted benzoyl group and a methyl substituent. The trifluoromethyl group is particularly notable for its electron-withdrawing properties, which play a crucial role in modulating the electronic characteristics of the molecule.

Recent studies have highlighted the potential of 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The pyridine moiety serves as a versatile platform for further functionalization, enabling researchers to explore its interactions with various biological targets. The benzoyl group contributes to the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems.

From a synthetic perspective, the construction of 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine involves a series of carefully orchestrated reactions, including Friedel-Crafts acylation and subsequent substitution reactions. The use of trifluoromethylation techniques has been optimized in recent years, allowing for higher yields and better control over the product's stereochemistry. These advancements have significantly enhanced the scalability of the synthesis process, making it more amenable to industrial applications.

In terms of applications, 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine has shown promise in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. Its electronic properties make it an ideal candidate for use in optoelectronic devices, where precise control over charge transport is essential. Researchers have also explored its potential as a precursor for other functional molecules, further expanding its utility in materials science.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine, revealing its unique reactivity patterns and interaction mechanisms with biological systems. These findings have paved the way for novel strategies in medicinal chemistry, particularly in the design of targeted therapies for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-Methyl-4-(4-trifluoromethylbenzoyl)pyridine stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with cutting-edge research findings, positions it as a key player in diverse scientific domains. As ongoing studies continue to unlock its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.